Cas no 1307443-59-9 ((3R)-3-amino-3-(4-chlorophenyl)propanamide)
(3R)-3-amino-3-(4-chlorophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-amino-3-(4-chlorophenyl)propanamide
- (R)-3-Amino-3-(4-chlorophenyl)propanamide
- Benzenepropanamide, β-amino-4-chloro-, (βR)-
-
- Inchi: 1S/C9H11ClN2O/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m1/s1
- InChI Key: HUEMYQOYOXHOJL-MRVPVSSYSA-N
- SMILES: ClC1C=CC(=CC=1)[C@@H](CC(N)=O)N
Computed Properties
- Exact Mass: 198.056
- Monoisotopic Mass: 198.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.1
(3R)-3-amino-3-(4-chlorophenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-148934-0.05g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 0.05g |
$983.0 | 2023-02-14 | ||
| Enamine | EN300-148934-0.1g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 0.1g |
$1031.0 | 2023-02-14 | ||
| Enamine | EN300-148934-0.25g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 0.25g |
$1078.0 | 2023-02-14 | ||
| Enamine | EN300-148934-0.5g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 0.5g |
$1124.0 | 2023-02-14 | ||
| Enamine | EN300-148934-1.0g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-148934-2.5g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 2.5g |
$2295.0 | 2023-02-14 | ||
| Enamine | EN300-148934-5.0g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 5.0g |
$3396.0 | 2023-02-14 | ||
| Enamine | EN300-148934-10.0g |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 10.0g |
$5037.0 | 2023-02-14 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00981054-1g |
(3R)-3-Amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 95% | 1g |
¥5873.0 | 2023-04-03 | |
| Enamine | EN300-148934-50mg |
(3R)-3-amino-3-(4-chlorophenyl)propanamide |
1307443-59-9 | 50mg |
$983.0 | 2023-09-28 |
(3R)-3-amino-3-(4-chlorophenyl)propanamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (3R)-3-amino-3-(4-chlorophenyl)propanamide
Introduction to (3R)-3-amino-3-(4-chlorophenyl)propanamide (CAS No. 1307443-59-9)
(3R-3-amino-3-(4-chlorophenyl)propanamide) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1307443-59-9, has garnered considerable attention due to its potential applications in drug development and molecular research.
The molecular structure of (3R-3-amino-3-(4-chlorophenyl)propanamide) consists of a propanamide backbone substituted with a (3R)-configured stereocenter and a 4-chlorophenyl group. This specific arrangement imparts distinct chemical and biological activities, making it a valuable candidate for further investigation in medicinal chemistry. The presence of the stereocenter at the 3-position is particularly noteworthy, as it can influence the compound's interactions with biological targets, thereby affecting its efficacy and selectivity.
In recent years, there has been growing interest in the development of chiral drugs, which are designed to interact specifically with one enantiomer of a biological target. The stereochemistry of (3R-3-amino-3-(4-chlorophenyl)propanamide) aligns well with this trend, as the (R)-configuration has been shown to exhibit enhanced binding affinity and reduced side effects compared to its (S)-counterpart in several pharmacological contexts. This has spurred extensive research into optimizing the synthesis and application of such chiral compounds.
The 4-chlorophenyl group in (3R-3-amino-3-(4-chlorophenyl)propanamide) contributes to its pharmacological profile by influencing both electronic and steric properties. Chlorine atoms are known to enhance metabolic stability and binding interactions due to their electronegativity and size. This feature makes the compound particularly interesting for designing molecules that require prolonged half-life or improved solubility in biological systems.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies on (3R-3-amino-3-(4-chlorophenyl)propanamide) have revealed potential interactions with various enzymes and receptors, suggesting its utility in treating a range of therapeutic conditions. For instance, preliminary docking studies have indicated that this compound may interact with enzymes involved in inflammation pathways, making it a promising candidate for anti-inflammatory drug development.
The synthesis of (3R-3-amino-3-(4-chlorophenyl)propanamide) presents unique challenges due to the need for precise stereocontrol. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve the desired configuration. However, recent innovations in asymmetric catalysis have opened new avenues for more efficient and scalable synthesis methods. These advancements not only improve yield but also reduce the environmental impact of producing such complex molecules.
In clinical research, (3R-3-amino-3-(4-chlorophenyl)propanamide) has been explored as a potential therapeutic agent in various disease models. Its structural features suggest applications in modulating neurotransmitter systems, which could be beneficial for treating neurological disorders such as depression and anxiety. Additionally, its interaction with inflammatory pathways makes it a candidate for developing novel anti-inflammatory medications that could offer alternatives to existing treatments with limited efficacy or significant side effects.
The pharmacokinetic properties of (3R-3-amino-3-(4-chlorophenyl)propanamide) are also under investigation to optimize its delivery and bioavailability. Techniques such as prodrug design and nanotechnology-based delivery systems are being explored to enhance the compound's absorption and distribution within the body. These efforts aim to maximize therapeutic outcomes while minimizing potential adverse effects.
The regulatory landscape for approving new pharmaceuticals continues to evolve, emphasizing the importance of comprehensive preclinical data on safety and efficacy. As such, further studies on (3R-3-amino-3-(4-chlorophenyl)propanamide) are crucial before it can be considered for human trials. These studies will not only validate its potential therapeutic benefits but also provide insights into its long-term safety profile.
In conclusion, (3R strong>- oundational research on this compound highlights its promise as a versatile tool in pharmaceutical development. With ongoing advancements in synthetic methodologies and computational biology, the future looks bright for harnessing the full potential of (((
1307443-59-9 ((3R)-3-amino-3-(4-chlorophenyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)